4-MA-NBOMe (hydrochloride)
Overview
Description
4-MA-NBOMe (hydrochloride) is an analytical reference standard that is structurally categorized as an amphetamine. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Pharmacology and Receptor Interaction
- 4-MA-NBOMe is part of a class of psychoactive substances known as NBOMes, which are N-2-methoxy-benzyl substituted 2C class of hallucinogens. These compounds are potent agonists of the 5-HT2A receptor and have been associated with severe intoxications and fatalities (Kyriakou et al., 2015). Another study found that the N-2-methoxybenzyl substitution of 2C drugs increases binding affinity at various receptors, suggesting strong hallucinogenic effects similar to LSD (Rickli et al., 2015).
Analytical Methods
- Methods for the detection and quantification of NBOMe in biological matrices have been developed, employing techniques like Direct Analysis in Real Time AccuTOF(TM) mass spectrometry and high-performance liquid chromatography triple quadrapole mass spectrometry (Poklis et al., 2015).
Metabolism and Toxicology
- Research on the metabolism of NBOMe compounds using human liver microsomes and comparison with findings in authentic human blood and urine has been conducted to understand their biotransformation. Major metabolic pathways include O-demethylations, hydroxylations, and reductions at the amine group (Temporal et al., 2017).
- Another study investigated the in vitro phase I metabolism of NBOMe using microbial models, revealing metabolic processes like oxidative deamination, oxidative N-dealkylation, and oxidative O-demethylation (Grafinger et al., 2018).
Clinical Toxicity
- Clinical toxicity associated with NBOMe use has been documented, highlighting its severe effects such as tachycardia, hypertension, agitation, and hallucinations (Hill et al., 2013). The toxicity and fatalities associated with these substances emphasize the public health concerns they pose.
properties
Product Name |
4-MA-NBOMe (hydrochloride) |
|---|---|
Molecular Formula |
C18H23NO · HCl |
Molecular Weight |
305.8 |
InChI |
InChI=1S/C18H23NO.ClH/c1-14-8-10-16(11-9-14)12-15(2)19-13-17-6-4-5-7-18(17)20-3;/h4-11,15,19H,12-13H2,1-3H3;1H |
InChI Key |
PNHYQAGTSNSMTB-UHFFFAOYSA-N |
SMILES |
COC(C=CC=C1)=C1CNC(C)CC2=CC=C(C)C=C2.Cl |
synonyms |
4-Methylamphetamine NBOMe |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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